Cas no 143995-99-7 (Propanoic acid, 3,3-dimethoxy-, butyl ester)
143995-99-7 structure
Product Name:Propanoic acid, 3,3-dimethoxy-, butyl ester
CAS No:143995-99-7
MF:C9H18O4
MW:190.236823558807
CID:2776991
PubChem ID:10877937
Update Time:2025-04-21
Propanoic acid, 3,3-dimethoxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID50446797
- Propanoic acid, 3,3-dimethoxy-, butyl ester
- butyl 3,3-dimethoxypropionate
- SCHEMBL1879588
- 143995-99-7
- JPWUJXGVNNBDFK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H18O4/c1-4-5-6-13-8(10)7-9(11-2)12-3/h9H,4-7H2,1-3H3
- InChI Key: JPWUJXGVNNBDFK-UHFFFAOYSA-N
- SMILES: O(C(CC(OC)OC)=O)CCCC
Computed Properties
- Exact Mass: 190.12050905Da
- Monoisotopic Mass: 190.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.8Ų
Propanoic acid, 3,3-dimethoxy-, butyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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